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Compound of Interest

Compound Name: 2-Acetoxybenzophenone

CAS No.: 138711-39-4

Cat. No.: B142188 Get Quote

Executive Safety Summary
2-Acetoxybenzophenone (also known as 2-Benzoylphenyl acetate) is a benzophenone

derivative primarily used as a photo-labile protecting group or a probe in photochemical

studies. While chemically stable under ambient dark conditions, it is highly sensitive to UV light,

undergoing the Photo-Fries rearrangement to form 2-hydroxybenzophenone and related

isomers.

Critical Hazard: The hydrolysis and photolysis products (benzophenones) are Category 1

Acute/Chronic Aquatic Toxins. Improper disposal into drainage systems can lead to severe

regulatory violations (EPA/RCRA) and environmental damage.
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Parameter Data

CAS Number
17244-45-6 (Specific) / 117-99-7 (Parent

Hydrolysis Product)

Molecular Formula C₁₅H₁₂O₃

Physical State White to off-white crystalline solid

Key Hazards (GHS)

H410: Very toxic to aquatic life with long-lasting

effects.H315/H319: Causes skin and serious

eye irritation.H350/H351: Suspected carcinogen

(Benzophenone backbone).[1][2]

Reactivity

Photo-labile: Rearranges under UV

light.Hydrolysis: Decomposes in strong base to

release acetic acid and 2-

hydroxybenzophenone.

Pre-Disposal Assessment & Segregation
Before disposal, you must characterize the waste state to determine the correct RCRA waste

stream.

The "Photo-Fries" Factor (Expert Insight)
Unlike standard organic solids, 2-Acetoxybenzophenone waste must be protected from light.

Mechanism: Exposure to ambient UV light triggers an intramolecular rearrangement.

Risk: While not explosive, this reaction changes the chemical composition of your waste

stream over time, potentially altering its compatibility profile or creating unexpected phenolic

byproducts (2-hydroxybenzophenone) which act as radical scavengers.

Action: All waste containers must be Amber HDPE or wrapped in aluminum foil.

Segregation Logic
Stream A (Solid Waste): Pure 2-Acetoxybenzophenone, contaminated gloves, weighing

boats, and paper towels.
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Stream B (Liquid Waste - Non-Halogenated): Solutions in Acetone, Methanol, Ethyl Acetate,

or Hexanes.

Stream C (Liquid Waste - Halogenated): Solutions in Dichloromethane (DCM) or Chloroform.

Detailed Disposal Protocols
Protocol A: Solid Waste Disposal
Applicability: Expired pure stock, contaminated debris, spill cleanup materials.

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar. Amber jars

are preferred. If clear jars are used, wrap the exterior in aluminum foil to block UV light.

Labeling: Attach a hazardous waste tag immediately.

Constituents: "2-Acetoxybenzophenone (Solid), Debris."

Hazard Checkboxes: Toxic, Irritant.[1]

Sealing: Ensure the lid is screw-tight. Do not use "snap-cap" containers for permanent waste

storage.

Disposal Path: Transfer to the facility's High-Temperature Incineration stream.

Note: Do not autoclave this waste; the heat may volatilize the acetoxy group or induce

hydrolysis.

Protocol B: Liquid Waste (Stock Solutions & Reaction
Mixtures)
Applicability: Reaction byproducts, mother liquors.

pH Check: If the solution is acidic or basic (e.g., from a hydrolysis reaction), neutralize to pH

5–9 using Sodium Bicarbonate or Dilute HCl before adding to the organic solvent drum.

Why? Preventing acid/base catalysis in the waste drum reduces the risk of exothermic

hydrolysis and pressure buildup.
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Solvent Segregation:

Non-Halogenated: Pour into the red/white safety can designated for combustible organics

(Ignitable, D001).

Halogenated: If DCM/Chloroform was used, pour into the yellow safety can

(Toxic/Halogenated).

Precipitation Check: Benzophenones have low solubility in water. Do not dilute with water as

this will cause the solid to precipitate, creating a "sludge" that clogs waste nozzles. Keep in

organic solvent.

Protocol C: Empty Container Management (RCRA
Empty)

Triple Rinse: Rinse the empty stock bottle three times with a minimal amount of Acetone.

Rinsate Disposal: Pour all three rinses into the Liquid Waste (Non-Halogenated) stream.

Defacing: Cross out the label on the bottle.

Glass Disposal: Place the dry, rinsed bottle in the broken glass/sharps container (or recycle

bin if permitted by local EHS policy for "P-listed" free containers).

Decision Matrix: Waste Workflow
The following diagram illustrates the logical flow for categorizing and disposing of 2-
Acetoxybenzophenone waste.
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CRITICAL SAFETY

Waste: 2-Acetoxybenzophenone
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Figure 1: Decision tree for segregating 2-Acetoxybenzophenone waste streams based on

physical state and solvent composition.

Emergency Contingencies
Accidental Spills

Evacuate & PPE: Clear the immediate area. Don Nitrile gloves, safety goggles, and a lab

coat. If powder is airborne, use an N95 respirator.
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Containment:

Solid Spill: Cover with wet paper towels (dampened with water) to prevent dust

generation.

Liquid Spill: Surround with absorbent pads or vermiculite.[3]

Cleanup: Scoop material into a disposal bag. Wipe the surface with Acetone followed by

soap and water.

Verification: Use a UV lamp (365nm) to inspect the area. Residual benzophenones often

fluoresce or appear as dark spots under UV. Clean until no UV signature remains.

Exposure First Aid
Skin: Wash immediately with soap and water for 15 minutes.[3] Benzophenones are

lipophilic and absorb through skin.

Eyes: Rinse cautiously with water for 15 minutes.[3][4] Remove contact lenses if present.[1]

[3][5]

Ingestion: Do NOT induce vomiting. Contact Poison Control immediately.

References & Regulatory Grounding[4][5][7]
European Chemicals Agency (ECHA).Substance Information: Benzophenone and

derivatives. (Provides aquatic toxicity data H410/H412). [Link]

PubChem.Compound Summary: 2-Acetoxybenzophenone (and related Photo-Fries

products). [Link]

US EPA.Resource Conservation and Recovery Act (RCRA) Orientation Manual. (Defines

Characteristic Waste D001/D002). [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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